Cas no 2229658-39-1 (4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one
• CAS No: 2229658-39-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6031227
• PubChem ID: 165840305
• Update Time: 2025-06-12

4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one
• EN300-1780018
• 2229658-39-1

• Inchi： 1S/C9H12N2O/c1-7-6-9(11(3)10-7)5-4-8(2)12/h4-6H,1-3H3/b5-4+
• InChI Key： VPGSZJHDKLCCKI-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one

Comprehensive Analysis of 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one (CAS No. 2229658-39-1) and Its Applications

The compound 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one (CAS No. 2229658-39-1) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. As researchers and industries increasingly focus on sustainable chemistry and green synthesis, this molecule stands out for its potential in drug discovery and catalysis. Its pyrazole core, coupled with an α,β-unsaturated ketone moiety, makes it a valuable intermediate for designing bioactive molecules.

One of the key reasons for the growing interest in 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one is its role in medicinal chemistry. Pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, and this compound is no exception. Recent studies have explored its potential as a scaffold for developing novel kinase inhibitors, which are crucial in treating diseases like cancer and autoimmune disorders. The α,β-unsaturated ketone group also allows for Michael addition reactions, enabling further functionalization for tailored applications.

In the field of agrochemicals, 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one has shown promise as a building block for pesticides and herbicides. Its structural features contribute to improved bioavailability and target specificity, addressing the demand for eco-friendly solutions in agriculture. With the global push toward sustainable farming, this compound aligns well with the need for low-toxicity and high-efficiency agrochemicals.

Another area of interest is its application in material science. The conjugated system in 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one makes it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Researchers are investigating its optical properties and electron transport capabilities, which could lead to advancements in renewable energy technologies. This aligns with the global trend toward clean energy and carbon neutrality.

The synthesis of 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one often involves cross-coupling reactions or condensation methods, with a focus on atom economy and reducing waste. These methods are in line with the principles of green chemistry, which emphasize environmentally friendly processes. As the chemical industry shifts toward sustainable practices, this compound serves as an example of how innovative synthesis can meet both economic and ecological goals.

In summary, 4-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-2-one (CAS No. 2229658-39-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in healthcare, agriculture, and energy. As interest in sustainable chemistry grows, this compound is poised to play a pivotal role in shaping the future of chemical innovation.